Cas no 2627-95-4 (Divinyltetramethyldisiloxane)

Divinyltetramethyldisiloxane is a versatile organosilicon compound characterized by its reactive vinyl groups and thermally stable disiloxane backbone. Its key advantages include high reactivity in hydrosilylation and crosslinking reactions, making it valuable in the synthesis of silicone-based polymers and resins. The compound exhibits excellent thermal and oxidative stability, ensuring performance in high-temperature applications. Its low viscosity and compatibility with various substrates enhance processability in formulations. Divinyltetramethyldisiloxane is commonly utilized in the production of specialty silicones, adhesives, and coatings, where controlled crosslinking and tailored material properties are required. Its molecular structure allows for precise modification of silicone networks, contributing to improved mechanical and chemical resistance in end products.
Divinyltetramethyldisiloxane structure
Divinyltetramethyldisiloxane structure
Product Name:Divinyltetramethyldisiloxane
CAS No:2627-95-4
MF:C8H18OSi2
MW:186.398924350739
MDL:MFCD00014933
CID:43258
PubChem ID:87568249
Update Time:2026-05-14

Divinyltetramethyldisiloxane Chemical and Physical Properties

Names and Identifiers

    • 1,1,3,3-Tetramethyl-1,3-divinyldisiloxane
    • 1,3-diethenyl-1,1,3,3-tetramethyl-disiloxane
    • 1,3-DIVINYL-1,1,3,3-TETRAMETHYLDISILOXANE
    • 1,3-DIVINYLTETRAMETHYLDISILOXANE
    • TETRAMETHYL-1,3-DIVINYLDISILOXANE
    • 1,1,3,3-Tetramethyl-1,3-divinylsiloxane
    • 1,3-diethenyl-1,1,3,3-tetramethyl-disiloxan
    • Bisvinyltetramethyldisiloxane
    • CD6210
    • Disiloxane, 1,1,3,3-tetramethyl-1,3-divinyl-
    • Sym-tetramethyldi(ethenyl)disiloxane
    • tetramethyldivinyldisiloxane
    • Tetramethyldivinylsiloxane
    • Polydimethylsiloxane, vinyldimethylsiloxy terminated, viscosity 0.7 cSt.
    • 1,1,3,3-Tetramethyl-1,3-divinyldisiloxane(1,3-Divinyltetramethyldisiloxane)
    • Divinyltetramethyldisiloxane
    • 1,3-diethenyl-1,1,3,3-tetramethyldisiloxane
    • 1,3-divinyl-1,1,3,3-tetramethyl-disiloxane
    • 3,3,5,5-tetramethyl-3,5-disila-4-oxa-1,6-heptadiene
    • Divinyltetramethyldi
    • Mulberry Extract
    • MDL： MFCD00014933
    • Inchi： InChI=1S/C8H18OSi2/c1-7-10(3,4)9-11(5,6)8-2/h7-8H,1-2H2,3-6H3
    • InChI Key： BITPLIXHRASDQB-UHFFFAOYSA-N
    • SMILES： C=C[Si](C)(C)O[Si](C)(C)C=C
    • BRN： 1762585

Computed Properties

  • Exact Mass: 186.09000
  • Monoisotopic Mass: 186.089618
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: Not available
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Color/Form: Not available
  • Density: 0.809 g/mL at 25 °C(lit.)
  • Melting Point: −99 °C (lit.)
  • Boiling Point: 139°C(lit.)
  • Flash Point: Fahrenheit: 66.2 ° f
    Celsius: 19 ° c
  • Refractive Index: n20/D 1.411(lit.)
  • Water Partition Coefficient: Insoluble
  • PSA: 9.23000
  • LogP: 2.86360
  • Sensitiveness: Moisture Sensitive
  • Solubility: Insoluble in water

Divinyltetramethyldisiloxane Security Information

Divinyltetramethyldisiloxane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Divinyltetramethyldisiloxane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D1780-100ml
Divinyltetramethyldisiloxane
 2627-95-4 97.0%(GC)
100ml
 ￥895.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D1780-25ml
Divinyltetramethyldisiloxane
 2627-95-4 97.0%(GC)
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
D869A-500ml
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 2627-95-4 98%
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 ￥525.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D869A-25ml
Divinyltetramethyldisiloxane
 2627-95-4 98%
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 ￥71.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D869A-100ml
Divinyltetramethyldisiloxane
 2627-95-4 98%
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 ￥169.0 2022-06-10
Fluorochem
S16175-25g
1,1,3,3-Tetramethyl-1,3-divinyldisiloxane(1,3-Divinyltetramethyldisiloxane)
 2627-95-4 95%
25g
 ￡14.00 2022-02-28
Fluorochem
S16175-100g
1,1,3,3-Tetramethyl-1,3-divinyldisiloxane(1,3-Divinyltetramethyldisiloxane)
 2627-95-4 95%
100g
 ￡34.00 2022-02-28
Fluorochem
S16175-500g
1,1,3,3-Tetramethyl-1,3-divinyldisiloxane(1,3-Divinyltetramethyldisiloxane)
 2627-95-4 95%
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 ￡135.00 2022-02-28
BAI LING WEI Technology Co., Ltd.
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Divinyltetramethyldisiloxane, 97%
 2627-95-4 97%
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BAI LING WEI Technology Co., Ltd.
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Divinyltetramethyldisiloxane, 97%
 2627-95-4 97%
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 ￥ 1689 2022-04-26

Divinyltetramethyldisiloxane Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:2627-95-4)Divinyltetramethyldisiloxane
Order Number:sfd20389
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
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Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:2627-95-4)Divinyltetramethyldisiloxane
Order Number:LE8425;LE4819;LE2473839
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:59
Price ($):discuss personally
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Suzhou Senfeida Chemical Co., Ltd
(CAS:2627-95-4)Divinyltetramethyldisiloxane
sfd20389
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2627-95-4)Divinyltetramethyldisiloxane
LE8425;LE4819;LE2473839
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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